2-(4-methoxyphenyl)-N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[(4-piperidin-1-ylpyrimidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C19H24N4O2/c1-25-16-7-5-15(6-8-16)13-19(24)21-14-17-20-10-9-18(22-17)23-11-3-2-4-12-23/h5-10H,2-4,11-14H2,1H3,(H,21,24)
• InChI Key: JTCFODNVEVMBOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCC2=NC=CC(=N2)N3CCCCC3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

2-(4-methoxyphenyl)-N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MP-10 and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Novel Heterocyclic Compounds Synthesis

Research has demonstrated the synthesis of novel heterocyclic compounds with potential anti-inflammatory and analgesic activities. These compounds, including variations of pyrimidin-2-yl derivatives, were synthesized through reactions involving different starting materials, such as visnagenone and khellinone, leading to a variety of heterocyclic structures. These compounds showed significant inhibitory activities on cyclooxygenase enzymes (COX-1/COX-2), suggesting their potential as therapeutic agents for inflammation and pain management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pyrimidine Derivatives as Insecticides

Another study explored the synthesis and toxicity of pyrimidine derivatives against cowpea aphid, demonstrating the potential of these compounds as insecticidal agents. This suggests that similar compounds, including the specific molecule , could be explored for their pesticidal applications, contributing to agricultural pest management strategies (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Anticancer Activity

The design and synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have been carried out with the aim of discovering new anticancer agents. These compounds have shown appreciable cancer cell growth inhibition against several cancer cell lines, indicating the potential of pyrimidin-2-yl derivatives in developing novel anticancer treatments (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Drug Development and Validation

There is ongoing research into the development and validation of drugs based on pyrimidin-2-yl derivatives, including studies on anticonvulsants. For example, a novel anticonvulsant agent referred to as "Epimidin" has been subjected to a detailed HPLC method development for determining related substances, showcasing the rigorous process involved in bringing new therapeutic agents to market (Severina, Gubar, Bezruk, Materiienko, Ivanauskas, Bunyatyan, Kovalenko, Scupa, & Georgiyants, 2021).